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Compound of Interest

Compound Name: BRL 52537 hydrochloride

Cat. No.: B1663175 Get Quote

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction
BRL 52537 hydrochloride is a potent and highly selective kappa-opioid receptor (KOR)

agonist that has garnered significant interest within the scientific community for its

neuroprotective properties.[1] This technical guide provides a comprehensive overview of the

discovery, synthesis, and mechanisms of action of BRL 52537 hydrochloride, with a focus on

its potential therapeutic applications in conditions such as cerebral ischemia.

Discovery
BRL 52537, chemically known as (2S)-1-[(3,4-dichlorophenyl)acetyl]-2-(pyrrolidin-1-

ylmethyl)piperidine hydrochloride, emerged from a series of studies in the early 1990s aimed at

developing novel and selective kappa-opioid analgesics. Researchers at Zambeletti Research

Laboratories described the synthesis and structure-activity relationships of a novel class of 1-

(arylacetyl)-2-(aminomethyl)piperidine derivatives, which led to the identification of BRL 52537

as a lead compound with high affinity and selectivity for the kappa-opioid receptor.

Physicochemical Properties and Quantitative Data
BRL 52537 hydrochloride is a water-soluble agent, a characteristic that facilitates its use in in

vivo studies.[2] The key quantitative data for BRL 52537 are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₈H₂₄Cl₂N₂O・HCl

Molecular Weight 391.77 g/mol

Ki for κ-opioid receptor 0.24 nM [2]

Ki for μ-opioid receptor 1560 nM [2]

Selectivity (μ/κ) ~6500 [2]

Synthesis of BRL 52537 Hydrochloride
The synthesis of BRL 52537 hydrochloride involves a multi-step process. A generalized

synthetic scheme is presented below. The synthesis of related piperidine derivatives has been

described in the literature, providing a basis for the preparation of BRL 52537.
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Starting Materials

Reaction Intermediate Final Product2-(Aminomethyl)piperidine derivative

Acylation

3,4-Dichlorophenylacetyl chloride

(2S)-1-[(3,4-dichlorophenyl)acetyl]-2-
(pyrrolidin-1-ylmethyl)piperidine

Formation of amide bond BRL 52537 HydrochlorideTreatment with HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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